Cas no 1805197-87-8 (3-(Difluoromethyl)-2-methoxy-4-methylpyridine-5-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-2-methoxy-4-methylpyridine-5-carbonyl chloride
• CAS No: 1805197-87-8
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4896667
• Update Time: 2025-06-11

3-(Difluoromethyl)-2-methoxy-4-methylpyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxy-4-methylpyridine-5-carbonyl chloride

• Inchi： 1S/C9H8ClF2NO2/c1-4-5(7(10)14)3-13-9(15-2)6(4)8(11)12/h3,8H,1-2H3
• InChI Key： YEHMVNUOVVHALO-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=C(C(C(F)F)=C1C)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on 3-(Difluoromethyl)-2-methoxy-4-methylpyridine-5-carbonyl chloride

Introduction to 3-(Difluoromethyl)-2-methoxy-4-methylpyridine-5-carbonyl chloride (CAS No. 1805197-87-8)

3-(Difluoromethyl)-2-methoxy-4-methylpyridine-5-carbonyl chloride (CAS No. 1805197-87-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both difluoromethyl and carbonyl chloride functional groups makes it a versatile building block for the development of novel therapeutic agents.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. Recent studies have demonstrated that compounds incorporating this moiety often exhibit improved pharmacokinetic profiles, making them attractive for further development. For instance, research published in leading journals such as *Journal of Medicinal Chemistry* has highlighted the role of difluoromethyl substituents in increasing the bioavailability of small-molecule drugs. This underscores the importance of 3-(Difluoromethyl)-2-methoxy-4-methylpyridine-5-carbonyl chloride as a precursor in the design of next-generation pharmaceuticals.

The carbonyl chloride moiety further enhances the reactivity of this compound, allowing for facile functionalization through nucleophilic addition and condensation reactions. This property is particularly valuable in synthetic chemistry, where it enables the rapid construction of complex molecular architectures. In recent years, there has been a surge in interest regarding carbonyl chloride derivatives due to their utility in generating highly reactive intermediates. For example, a study published in *Organic Letters* described the use of similar carbonyl chloride compounds in the synthesis of heterocyclic scaffolds, which are prevalent in many pharmacologically active agents.

The combination of these two functional groups makes 3-(Difluoromethyl)-2-methoxy-4-methylpyridine-5-carbonyl chloride a powerful tool for medicinal chemists. Its structural framework allows for modifications at multiple positions, enabling the exploration of diverse chemical space. This flexibility is critical in drug discovery, where iterative optimization is often required to achieve desired biological activity. Moreover, the compound's stability under various reaction conditions makes it suitable for large-scale synthesis, which is essential for preclinical and clinical development.

In the context of current research trends, there is growing evidence that pyridine derivatives play a pivotal role in medicinal chemistry. Pyridine-based scaffolds are found in numerous FDA-approved drugs due to their favorable pharmacological properties. The specific substitution pattern present in 3-(Difluoromethyl)-2-methoxy-4-methylpyridine-5-carbonyl chloride aligns well with this trend, offering a promising starting point for developing new therapeutics. Recent advances in computational chemistry have further facilitated the design of such compounds by predicting their biological activity and optimizing their structure.

The methoxy group in this molecule contributes to its overall electronic properties and influences its interactions with biological targets. Methoxy-substituted pyridines have been shown to exhibit enhanced binding affinity to certain enzymes and receptors, which is a critical factor in drug design. For example, studies on kinase inhibitors have demonstrated that methoxy groups can improve binding by modulating hydrogen bonding networks and hydrophobic interactions. This highlights the strategic importance of incorporating methoxy functionalities into drug candidates.

Furthermore, the 4-methyl substituent provides steric bulk and fine-tunes the electronic distribution around the pyridine ring. This can be particularly advantageous when designing molecules that require specific spatial orientation relative to their target site. The methyl group's ability to influence conformational dynamics has been leveraged in various drug discovery campaigns to enhance receptor binding and reduce off-target effects.

Recent experimental and computational studies have also explored the synthetic utility of 3-(Difluoromethyl)-2-methoxy-4-methylpyridine-5-carbonyl chloride in generating novel heterocycles. For instance, researchers have utilized this compound as a key intermediate in constructing fused pyridine rings, which are common motifs in bioactive molecules. The versatility of this compound has been further demonstrated through its application in cross-coupling reactions, where it serves as a precursor for introducing diverse functional groups into complex molecular frameworks.

The growing interest in fluorinated compounds underscores the significance of difluoromethyl-containing derivatives like this one. Fluoro substitution has been shown to improve drug-like properties such as lipophilicity, solubility, and metabolic stability. In particular, difluoromethylation strategies have emerged as powerful tools for late-stage functionalization during drug development. This trend aligns with the demand for more efficient synthetic routes that minimize purification steps while maintaining high yields and selectivity.

From an industrial perspective, the demand for high-quality intermediates like 3-(Difluoromethyl)-2-methoxy-4-methylpyridine-5-carbonyl chloride continues to rise as pharmaceutical companies seek innovative solutions for complex synthetic challenges. Manufacturers specializing in fine chemicals have invested heavily in optimizing production processes to meet these demands while adhering to stringent quality control standards. This ensures that researchers and chemists have access to reliable starting materials for their synthetic endeavors.

The future prospects for this compound are promising, given its utility across multiple therapeutic areas. As research progresses, new applications are likely to emerge, further solidifying its role as an indispensable tool in medicinal chemistry. Collaborative efforts between academia and industry will continue to drive innovation, leveraging compounds like 3-(Difluoromethyl)-2-methoxy-4-methylpyridine-5-carbonyl chloride to develop safer and more effective treatments for various diseases.